N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea

• IUPAC Name: 1-[3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-yl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C21H24N4O2/c1-14-8-5-6-9-17(14)13-25-16(3)20(15(2)24-25)23-21(26)22-18-10-7-11-19(12-18)27-4/h5-12H,13H2,1-4H3,(H2,22,23,26)
• InChI Key: IUPMWSVWIMGILF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(C(=N2)C)NC(=O)NC3=CC(=CC=C3)OC)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea, also known as DMU-212, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMU-212 belongs to the class of pyrazole-based urea derivatives and has been reported to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in inflammation, cancer, and diabetes. N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has been reported to inhibit the activity of enzymes such as COX-2 and 5-LOX, which play a crucial role in the production of inflammatory mediators. N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has also been shown to inhibit the activity of various kinases, including Akt and ERK, which are involved in cancer cell proliferation and survival. Furthermore, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has been reported to activate AMP-activated protein kinase (AMPK), which plays a crucial role in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has been shown to have various biochemical and physiological effects, including the inhibition of inflammatory mediators such as prostaglandins and leukotrienes. N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has also been reported to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. Additionally, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has been shown to improve insulin sensitivity and reduce blood glucose levels by activating AMPK and increasing glucose uptake in skeletal muscle cells.

Advantages and Limitations for Lab Experiments

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has several advantages for lab experiments, including its synthetic accessibility and its ability to target multiple signaling pathways involved in various diseases. However, the limitations of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea include its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea, including the development of more potent derivatives with improved solubility and toxicity profiles. Additionally, further studies are needed to elucidate the precise mechanism of action of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea and its potential therapeutic applications in other diseases such as neurodegenerative disorders and cardiovascular diseases. Finally, the use of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea as a lead compound for the development of novel drugs with improved pharmacological properties is also an area of future research.

Scientific Research Applications

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has been extensively studied for its potential therapeutic applications in various diseases. The compound has been reported to possess anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methoxyphenyl)urea has been reported to have anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.